Cas no 2153055-07-1 (3-{trans-2-Hydroxycyclobutyl(methyl)amino}propanenitrile)

• Product Name: 3-{trans-2-Hydroxycyclobutyl(methyl)amino}propanenitrile
• CAS No: 2153055-07-1
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• CID: 5042013
• Update Time: 2025-10-28

3-{trans-2-Hydroxycyclobutyl(methyl)amino}propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-{[trans-2-hydroxycyclobutyl](methyl)amino}propanenitrile
• 3-[[(1R,2R)-2-hydroxycyclobutyl]-methylamino]propanenitrile
• 3-{trans-2-Hydroxycyclobutyl(methyl)amino}propanenitrile

• Inchi： 1S/C8H14N2O/c1-10(6-2-5-9)7-3-4-8(7)11/h7-8,11H,2-4,6H2,1H3/t7-,8-/m1/s1
• InChI Key： SXVONXBXTJGBEX-HTQZYQBOSA-N
• SMILES： O[C@@H]1CC[C@H]1N(C)CCC#N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 172
• XLogP3: -0.1
• Topological Polar Surface Area: 47.3

Additional information on 3-{trans-2-Hydroxycyclobutyl(methyl)amino}propanenitrile

Recent Advances in the Study of 3-{trans-2-Hydroxycyclobutyl(methyl)amino}propanenitrile (CAS: 2153055-07-1)

The compound 3-{trans-2-Hydroxycyclobutyl(methyl)amino}propanenitrile (CAS: 2153055-07-1) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This small molecule, characterized by its unique cyclobutyl hydroxyamino structure, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, synthetic pathways, and potential as a scaffold for drug development.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's effectiveness as a selective inhibitor of certain kinase enzymes involved in inflammatory pathways. The research team utilized molecular docking simulations to reveal how the trans-2-hydroxycyclobutyl moiety contributes to the molecule's binding specificity. These findings suggest potential applications in developing novel anti-inflammatory agents with improved selectivity profiles compared to existing therapeutics.

In the field of synthetic chemistry, significant progress has been made in optimizing the production of 3-{trans-2-Hydroxycyclobutyl(methyl)amino}propanenitrile. A recent patent application (WO2023056123) describes an improved synthetic route with higher yield and purity, addressing previous challenges in the stereoselective synthesis of the trans-2-hydroxycyclobutyl group. This advancement could facilitate larger-scale production for preclinical studies and potential clinical applications.

Pharmacokinetic studies conducted in 2024 have provided new insights into the compound's metabolic stability and bioavailability. Researchers observed that the nitrile group contributes to favorable metabolic properties while the hydroxycyclobutyl moiety enhances membrane permeability. These characteristics make the molecule particularly interesting for central nervous system (CNS) drug development, where balancing blood-brain barrier penetration and metabolic stability remains a significant challenge.

Emerging research has also explored the potential of 3-{trans-2-Hydroxycyclobutyl(methyl)amino}propanenitrile as a building block for more complex pharmaceutical compounds. Its structural features allow for diverse modifications, enabling the creation of compound libraries for high-throughput screening against various biological targets. Several pharmaceutical companies have included derivatives of this compound in their drug discovery pipelines, particularly for neurological and oncological indications.

While the therapeutic potential of 3-{trans-2-Hydroxycyclobutyl(methyl)amino}propanenitrile is promising, challenges remain in fully characterizing its safety profile and optimizing its pharmacological properties. Current research efforts are focused on understanding structure-activity relationships and minimizing potential off-target effects. The coming years are likely to see continued investigation into this interesting molecule as researchers explore its full potential in drug discovery and development.